N-(3-methoxypropyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(3-methoxypropyl)-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c1-23-9-5-8-18-15(21)13-10-19-17-20(16(13)22)14(11-24-17)12-6-3-2-4-7-12/h2-4,6-7,10-11H,5,8-9H2,1H3,(H,18,21)
• InChI Key: APXGSBMWVTVDGQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CN=C2N(C1=O)C(=CS2)C3=CC=CC=C3
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

“N-(3-methoxypropyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a compound that belongs to the class of thiazolo[3,2-a]pyrimidines. Thiazolo[3,2-a]pyrimidines are known for their synthetic potential and are considered promising scaffolds for the design of new medicines. They have demonstrated high antitumor, antibacterial, and anti-inflammatory activities.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized through various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones.

Molecular Structure Analysis

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The chemical reactions of thiazolo[3,2-a]pyrimidines involve various synthetic approaches. For instance, the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks, particularly halogen-containing ones such as α-bromo ketones, chloroacetic acid, and 1,2-dichloroethane, as well as terminal alkynes.

Scientific Research Applications

Antimicrobial Activity

Thiazolopyrimidine derivatives, including AKOS000455075, have been synthesized and evaluated for their potential antimicrobial activity. .

Anticancer Properties

The structural framework of thiazolopyrimidines has been identified as a promising scaffold for the design of new anticancer drugs. .

Enzyme Inhibition

Compounds like AKOS000455075 have been found to exhibit enzyme inhibitory effects. .

Antitubercular Activity

The thiazolopyrimidine core of AKOS000455075 has applications in the treatment of tuberculosis. .

Anti-inflammatory and Analgesic Effects

Research has indicated that thiazolopyrimidine derivatives possess anti-inflammatory and analgesic properties. .

Modulation of Ion Channels

Thiazolopyrimidines have been proposed as modulators of ion channels, such as the Transient Receptor Potential Vanilloid Receptor 1 (TRPV1). .

Mechanism of Action

While the specific mechanism of action for “N-(3-methoxypropyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is not mentioned in the available literature, thiazolo[3,2-a]pyrimidines in general are known for their potential in the design of new medicines, including anticancer drugs.

Future Directions

The thiazolo[3,2-a]pyrimidine scaffold is considered promising for the design of new medicines. Future research could focus on the synthesis of new classes of thiazolo[3,2-a]pyrimidines, which may provide a library of compounds as possible candidates for various biological activities.